Cas no 2228295-38-1 (4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine)
4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine
- 4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine
- EN300-1761100
- 2228295-38-1
-
- Inchi: 1S/C11H17N3OS/c1-2-9(12-3-1)10-8-13-11(16-10)14-4-6-15-7-5-14/h8-9,12H,1-7H2
- InChI Key: VGHCEOXHCMXCMQ-UHFFFAOYSA-N
- SMILES: S1C(=NC=C1C1CCCN1)N1CCOCC1
Computed Properties
- Exact Mass: 239.10923335g/mol
- Monoisotopic Mass: 239.10923335g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 65.6Ų
4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1761100-0.05g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 0.05g |
$959.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-0.1g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 0.1g |
$1005.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-0.25g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 0.25g |
$1051.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-0.5g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 0.5g |
$1097.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-1.0g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 1g |
$1142.0 | 2023-05-26 | ||
| Enamine | EN300-1761100-2.5g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 2.5g |
$2240.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-5.0g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 5g |
$3313.0 | 2023-05-26 | ||
| Enamine | EN300-1761100-10.0g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 10g |
$4914.0 | 2023-05-26 | ||
| Enamine | EN300-1761100-1g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 1g |
$1142.0 | 2023-09-20 | ||
| Enamine | EN300-1761100-5g |
4-[5-(pyrrolidin-2-yl)-1,3-thiazol-2-yl]morpholine |
2228295-38-1 | 5g |
$3313.0 | 2023-09-20 |
4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
Additional information on 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine
Introduction to Compound with CAS No. 2228295-38-1 and Product Name: 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine
The compound with the CAS number 2228295-38-1 and the product name 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of multiple nitrogen-containing rings, including a pyrrolidine and a thiazole moiety, combined with a morpholine ring, contributes to its unique chemical properties and reactivity. These structural features make it an intriguing candidate for further investigation in drug discovery and development.
In recent years, there has been a growing interest in designing molecules that incorporate multiple pharmacophoric elements to enhance their binding affinity and selectivity towards biological targets. The compound 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine exemplifies this trend by integrating several key functional groups that are known to interact favorably with biological receptors. The pyrrolidine ring is particularly noteworthy for its role in modulating the pharmacokinetic properties of many drugs, while the thiazole moiety is often associated with antimicrobial and anti-inflammatory activities. The morpholine ring, on the other hand, is frequently found in drugs due to its ability to improve solubility and metabolic stability.
Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. These molecules often exhibit a wide range of biological activities, making them valuable scaffolds for drug design. The compound in question has been synthesized through a multi-step process that involves the strategic functionalization of the precursor molecules. The synthesis pathway has been optimized to ensure high yield and purity, which are critical factors for subsequent biological evaluation.
The structural complexity of 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine presents both challenges and opportunities for researchers. On one hand, the presence of multiple reactive sites requires careful consideration during synthesis to avoid unwanted side reactions. On the other hand, these sites offer numerous possibilities for further derivatization, allowing for the exploration of various structural analogs. This flexibility is essential for tailoring the compound's properties to meet specific therapeutic requirements.
One of the most promising applications of this compound is in the development of novel therapeutic agents. Preliminary computational studies suggest that it may interact with several biological targets relevant to human health. For instance, the pyrrolidine and thiazole moieties could potentially bind to enzymes or receptors involved in inflammatory pathways, while the morpholine ring might enhance oral bioavailability. These findings are consistent with recent reports on similar heterocyclic compounds that have shown promise in preclinical models.
The potential therapeutic applications of 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine are further supported by its favorable pharmacokinetic profile. In vitro studies have demonstrated that it exhibits good solubility in aqueous media and stability under various storage conditions. These properties are crucial for ensuring that the compound remains effective throughout its intended shelf life and can be formulated into viable drug products.
Furthermore, the compound's chemical structure suggests that it may possess unique metabolic characteristics. The presence of multiple nitrogen atoms could influence its degradation pathways, potentially leading to a favorable half-life and reduced toxicity. However, these hypotheses need to be validated through further experimental studies. Metabolic profiling using techniques such as LC-HRMS (Liquid Chromatography-High Resolution Mass Spectrometry) will provide valuable insights into how the body processes this molecule.
In conclusion, the compound with CAS No. 2228295-38-1 and product name 4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
2228295-38-1 (4-5-(pyrrolidin-2-yl)-1,3-thiazol-2-ylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)